6-(D-alpha-(3-Guanylureido)phenylacetamido)penicillanic acid

• CAS No.: 28889-87-4
• Molecular Formula: C18H22N6O5S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (2R,5R,6R)-6-[[2-(diaminomethylidenecarbamoylamino)-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• InChI: InChI=1S/C18H22N6O5S/c1-18(2)11(15(27)28)24-13(26)10(14(24)30-18)21-12(25)9(8-6-4-3-5-7-8)22-17(29)23-16(19)20/h3-7,9-11,14H,1-2H3,(H,21,25)(H,27,28)(H5,19,20,22,23,29)/t9?,10-,11-,14-/m1/s1
• InChI Key: GIPLLNWRTXVAHM-HQEXMQBPSA-N
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)N=C(N)N)C(=O)O)C
• Isomeric SMILES: CC1([C@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)N=C(N)N)C(=O)O)C
• Synonyms: 6-(D-alpha-(3-guanylureido)phenylacetamido)penicillanic acid; BL P1654; BL-P1654; BLP 1654; BLP 1654, sodium salt; BLP-1654; D-6-(2-(3-amidinoureido)-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid

Description

6-(D-alpha-(3-Guanylureido)phenylacetamido)penicillanic acid, also known as this compound, is a useful research compound. Its molecular formula is C18H22N6O5S and its molecular weight is 434.5 g/mol. The purity is usually 95%.
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